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Compound of Interest

Compound Name: 3-Hydroxy-3-methylbutanenitrile

Cat. No.: B077339 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxy-3-methylbutanenitrile
This guide provides immediate safety, handling, and disposal protocols for 3-Hydroxy-3-
methylbutanenitrile, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety.

Chemical Safety and Properties
3-Hydroxy-3-methylbutanenitrile is classified as an acute toxicant and irritant. It is harmful if

swallowed or inhaled[1][2]. The following table summarizes key quantitative data for this

compound.
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Property Value Source(s)

Molecular Formula C5H9NO [1][3]

Molecular Weight 99.13 g/mol [1][2]

Hazard Classifications
Acute Toxicity 4 (Oral,

Inhalation)
[1][2]

GHS Pictogram GHS07 (Irritant) [1]

Signal Word Warning [1]

Hazard Statements

H302: Harmful if

swallowedH332: Harmful if

inhaled

[1][2]

Density 0.959 g/mL at 20 °C [1][3]

Boiling Point 114-116 °C at 30 mmHg [1][3]

Flash Point 97 °C (206.6 °F) - closed cup [1][3]

Storage Temperature 2-8°C [1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Hydroxy-3-methylbutanenitrile
to prevent exposure. The following equipment must be worn at all times.

Hand Protection: Chemical-resistant gloves are required. Double-gloving with nitrile or using

thicker butyl rubber gloves is recommended for enhanced protection[4]. Always check the

glove manufacturer's compatibility data.

Eye and Face Protection: Safety goggles or a face shield (where splashing is possible) must

be worn to protect against splashes and vapors[1][4][5][6].

Respiratory Protection: All handling of this chemical must be conducted within a certified

chemical fume hood[4][5]. If the permissible exposure limit is exceeded, a full-face respirator

with a type ABEK (EN14387) filter is required[1][5].
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Body Protection: A lab coat, long pants, and closed-toe shoes are the minimum requirements

for body protection[4][5]. For larger quantities or in case of a potential splash, a chemical-

resistant apron or coveralls should be used[6][7].

Operational Plan: Handling and Disposal Protocol
This step-by-step guide outlines the safe handling, use, and disposal of 3-Hydroxy-3-
methylbutanenitrile.

1. Preparation and Precautionary Measures

Ensure a certified chemical fume hood is operational and accessible[4][5].

Verify that a safety shower and eyewash station are readily accessible[5].

Prepare all necessary equipment and reagents within the fume hood to minimize movement

of hazardous materials.

Keep all containers of 3-Hydroxy-3-methylbutanenitrile tightly closed when not in use.

Since this compound is a cyanohydrin, it is critical to prevent its exposure to acidic

conditions, which could generate highly toxic hydrogen cyanide (HCN) gas[4]. Maintain a

basic pH (above 10) for all solutions and waste[4].

2. Handling the Chemical

Don all required PPE before opening the container.

Conduct all transfers, weighing, and manipulations of 3-Hydroxy-3-methylbutanenitrile
inside a chemical fume hood to prevent inhalation of vapors[4][5].

Avoid direct contact with skin, eyes, and clothing.

In case of a small spill contained within the fume hood, you may clean it up if you are trained

and wearing appropriate PPE[4]. For any spill outside a fume hood, evacuate the area and

contact your institution's Environmental Health & Safety (EHS) office[4].

3. Waste Collection and Disposal
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All waste containing 3-Hydroxy-3-methylbutanenitrile must be considered hazardous.

Collect all liquid waste in a dedicated, clearly labeled, and sealed container[4][5].

The waste container must be kept under basic conditions (pH > 10) to prevent HCN

formation[4].

Store the waste container in a designated satellite accumulation area, preferably within a

secondary containment bin inside a fume hood[5].

Dispose of empty containers as hazardous waste[5]. Do not rinse them into the sink.

For final disposal, follow your institution's EHS guidelines. This may involve a quenching

procedure, such as alkaline chlorination, to destroy the cyanide component before collection

by a licensed disposal company[4][8].

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for safely managing 3-Hydroxy-
3-methylbutanenitrile in a laboratory setting.
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Workflow for 3-Hydroxy-3-methylbutanenitrile Handling

1. Preparation

2. Handling (Inside Fume Hood)

3. Waste Management

4. Final Disposal

Verify Fume Hood & Safety Equipment

Don Full PPE

Transfer and Use Chemical

Proceed to Handling

Keep Container Sealed

Collect Waste in Labeled Container

Generate Waste

Ensure Waste pH > 10

Store in Secondary Containment

Follow Institutional EHS Protocol

Ready for Pickup

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Hydroxy-3-methylbutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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